Cas no 21693-51-6 (Naphthalene,1,2,3,4-tetrahydro-1,5,8-trimethyl-)

• Product Name: Naphthalene,1,2,3,4-tetrahydro-1,5,8-trimethyl-
• CAS No: 21693-51-6
• MF: C₁₃H₁₈
• MW: 174.282023906708
• CID: 264631
• PubChem ID: 30755
• Update Time: 2025-04-19

Naphthalene,1,2,3,4-tetrahydro-1,5,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1,2,3,4-tetrahydro-1,5,8-trimethyl-
• 1,5,8-trimethyl-1,2,3,4-tetrahydronaphthalene
• 1,5,8-Trimethyltetraline
• 1,5,8-TRIMETHYLTETRALIN
• 1,5,8-Trimethyltetraline1000µg
• 5,6,7,8-Tetrahydro-1,4,5-trimethylnaphthalen
• Naphthalene,1,2,3,4-tetrahydro-1,5,8-trimethyl
• 1,2,3,4-TETRAHYDRO-1,5,8-TRIMETHYLNAPHTHALENE
• Naphthalene, 1,2,3,4-tetrahydro-1,5,8-trimethyl-
• FT-0759202
• 21693-51-6
• 9IUN61E4YV
• DTXSID00944298
• OIIJXQMSEYQDDI-UHFFFAOYSA-N
• 1,5,8-Trimethyltetralin, (+/-)-
• 1,2,3,4-Tetrahydro-1,5,8-trimethyl-naphthalene
• UNII-9IUN61E4YV
• NAPHTHALENE, 1,2,3,4-TETRAHYDRO-4,5,8-TRIMETHYL-
• AKOS006273625
• (+/-)-1,5,8-TRIMETHYLTETRALIN

• Inchi： 1S/C13H18/c1-9-7-8-11(3)13-10(2)5-4-6-12(9)13/h7-8,10H,4-6H2,1-3H3
• InChI Key： OIIJXQMSEYQDDI-UHFFFAOYSA-N
• SMILES： C1(C)C2C(C)=CC=C(C)C=2CCC1

Computed Properties

• Exact Mass: 174.14100
• Monoisotopic Mass: 174.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.74320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins